Cas no 614-29-9 (1,2-diphenylethanol)

1,2-Diphenylethanol (C₁₄H₁₄O) is a secondary alcohol featuring two phenyl groups attached to a central ethanol backbone. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, fragrances, and fine chemicals. Its aromatic structure contributes to stability and reactivity in various chemical transformations, such as reductions and esterifications. The presence of both hydroxyl and phenyl groups allows for versatile functionalization, making it useful in asymmetric synthesis and chiral resolution processes. 1,2-Diphenylethanol is typically a white crystalline solid with moderate solubility in organic solvents, ensuring ease of handling in laboratory and industrial applications.

1,2-diphenylethanol structure

Product Name:1,2-diphenylethanol

CAS No:614-29-9

MF:C₁₄H₁₄O

MW:198.260364055634

CID:864141

PubChem ID:94178

Update Time:2025-10-13

1,2-diphenylethanol Chemical and Physical Properties

Names and Identifiers

- 1,2-diphenylethanol
- 1,2-Diphenyl-1-hydroxyethane
- Benzylphenylcarbinol
- Ethanol, 1,2-diphenyl-
- α-Hydroxydibenzyl
- α-Phenylbenzeneethanol
- Z228586240
- (+/-)-1,2-DIPHENYLETHANOL
- Benzeneethanol, alpha-phenyl-
- alpha-Hydroxydibenzyl
- AKOS000126015
- .alpha.-Hydroxydibenzyl
- NSC-227194
- SCHEMBL125923
- NR12DKP8EP
- Cambridge id 5105095
- NSC600175
- NSC 227194
- Benzeneethanol, .alpha.-phenyl-
- NSC227194
- BS-51418
- NS00042520
- EN300-55433
- E78713
- BENZYL PHENYL CARBINOL
- NSC-600175
- 1,2-diphenyl-1-ethanol
- UNII-NR12DKP8EP
- NSC 39
- BENZENEETHANOL, ?-PHENYL-
- SB47757
- 1,2-diphenylethan-1-ol
- AKOS022302433
- 1,2-DIPHENYLETHANOL, (+/-)-
- SB47694
- NSC-39
- NSC39
- MFCD00021859
- 614-29-9
- .alpha.-Phenylbenzeneethanol
- Ethanol,2-diphenyl-
- DTXSID30870692
- 1,2-Diphenyl-ethanol
- HMS1577M21
- EINECS 210-374-9
- Inchi： 1S/C14H14O/c15-14(13-9-5-2-6-10-13)11-12-7-3-1-4-8-12/h1-10,14-15H,11H2
- InChI Key： GBGXVCNOKWAMIP-UHFFFAOYSA-N
- SMILES： OC(C1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 198.10452
Monoisotopic Mass: 198.104465066g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 166
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23
LogP: 2.96270

1,2-diphenylethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D491598-50mg	1,2-Diphenylethanol	614-29-9		50mg	$ 121.00	2023-09-07
TRC	D491598-100mg	1,2-Diphenylethanol	614-29-9		100mg	$ 184.00	2023-09-07
TRC	D491598-500mg	1,2-Diphenylethanol	614-29-9		500mg	$ 483.00	2023-09-07
Enamine	EN300-55433-0.05g	1,2-diphenylethan-1-ol	614-29-9	95%	0.05g	$20.0	2023-05-01
Enamine	EN300-55433-0.1g	1,2-diphenylethan-1-ol	614-29-9	95%	0.1g	$29.0	2023-05-01
Enamine	EN300-55433-0.25g	1,2-diphenylethan-1-ol	614-29-9	95%	0.25g	$42.0	2023-05-01
Enamine	EN300-55433-0.5g	1,2-diphenylethan-1-ol	614-29-9	95%	0.5g	$66.0	2023-05-01
Enamine	EN300-55433-1.0g	1,2-diphenylethan-1-ol	614-29-9	95%	1g	$85.0	2023-05-01
Enamine	EN300-55433-2.5g	1,2-diphenylethan-1-ol	614-29-9	95%	2.5g	$149.0	2023-05-01
Enamine	EN300-55433-5.0g	1,2-diphenylethan-1-ol	614-29-9	95%	5g	$255.0	2023-05-01